Cas no 2413866-84-7 (tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo1,2-apyrimidine-1-carboxylate)

• Product Name: tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo1,2-apyrimidine-1-carboxylate
• CAS No: 2413866-84-7
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5673837
• PubChem ID: 165770255
• Update Time: 2025-06-08

tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo1,2-apyrimidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate
• EN300-26665369
• 2413866-84-7
• tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo1,2-apyrimidine-1-carboxylate

• Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(17)14-5-4-13-8(16)6-7(15)12-9(13)14/h6,15H,4-5H2,1-3H3
• InChI Key： QPJBUMQYSKTWKY-UHFFFAOYSA-N
• SMILES： O(C(N1C2=NC(=CC(N2CC1)=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo1,2-apyrimidine-1-carboxylate

tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate (CAS No. 2413866-84-7): A Comprehensive Overview

tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate (CAS No. 2413866-84-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate is characterized by a central imidazopyrimidine core with a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the hydroxyl group at the 7-position and the oxo group at the 5-position contributes to its unique chemical properties and reactivity. The synthesis of this compound typically involves multistep reactions, including cyclization and functional group transformations.

Recent studies have reported several efficient synthetic routes to prepare tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate. One notable method involves the condensation of a suitable amine with a pyrimidine derivative followed by cyclization under acidic conditions. Another approach utilizes microwave-assisted synthesis to enhance reaction efficiency and yield. These synthetic methods have been optimized to minimize side reactions and improve overall product purity.

Biological Properties and Mechanisms of Action

tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate has been extensively studied for its biological activities. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In cancer research, tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate has demonstrated significant antiproliferative activity against various cancer cell lines. It selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit angiogenesis by downregulating VEGF expression and disrupting the VEGF signaling pathway.

Clinical Applications and Future Prospects

The potential clinical applications of tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate are promising. Preclinical studies have indicated its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In oncology, it has shown promise as a potential therapeutic agent for various types of cancer, including breast cancer, lung cancer, and colorectal cancer.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. Preliminary results have been encouraging, with reports of good tolerability and significant therapeutic benefits. However, further research is needed to fully understand its pharmacokinetics and potential side effects.

Conclusion

tert-butyl 7-hydroxy-5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyrimidine-1-carboxylate (CAS No. 2413866-84-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and mechanism of action make it an attractive candidate for further development in both anti-inflammatory and anti-cancer therapies. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various medical conditions.